2-[(2-cyanophenyl)sulfanyl]-N~1~-[4-(2-morpholino-2-oxoethoxy)phenyl]benzamide

• Molecular Formula: C26H23N3O4S
• Molecular Weight: 473.5 g/mol
• IUPAC Name: 2-(2-cyanophenyl)sulfanyl-N-[4-(2-morpholin-4-yl-2-oxoethoxy)phenyl]benzamide
• InChI: InChI=1S/C26H23N3O4S/c27-17-19-5-1-3-7-23(19)34-24-8-4-2-6-22(24)26(31)28-20-9-11-21(12-10-20)33-18-25(30)29-13-15-32-16-14-29/h1-12H,13-16,18H2,(H,28,31)
• InChI Key: IGJPUKJXTJWROW-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)COC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3SC4=CC=CC=C4C#N

Description

2-[(2-cyanophenyl)sulfanyl]-N~1~-[4-(2-morpholino-2-oxoethoxy)phenyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential in various applications. This compound is also known as BAY 43-9006 or Sorafenib, which is a well-known drug used for the treatment of cancer. However,

Mechanism of Action

The mechanism of action of 2-[(2-cyanophenyl)sulfanyl]-N~1~-[4-(2-morpholino-2-oxoethoxy)phenyl]benzamide involves the inhibition of several kinases, which are involved in the growth and proliferation of cancer cells. This compound inhibits the activity of RAF kinase, which is a key component of the MAPK/ERK pathway, leading to the inhibition of cell proliferation. This compound also inhibits the activity of VEGFR and PDGFR, which are involved in angiogenesis, leading to the inhibition of tumor growth and metastasis.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects, including the inhibition of cell proliferation, angiogenesis, and tumor growth. This compound has also been shown to induce apoptosis in cancer cells, leading to the death of cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-cyanophenyl)sulfanyl]-N~1~-[4-(2-morpholino-2-oxoethoxy)phenyl]benzamide in lab experiments include its potent inhibitory effects on several kinases involved in cancer cell growth and proliferation. This compound has also been shown to have a high selectivity for cancer cells, leading to minimal side effects. However, the limitations of using this compound in lab experiments include its complex synthesis process, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research and development of 2-[(2-cyanophenyl)sulfanyl]-N~1~-[4-(2-morpholino-2-oxoethoxy)phenyl]benzamide. One of the most significant directions is the development of new derivatives of this compound with improved selectivity and potency for cancer cells. Additionally, the use of this compound in combination with other drugs may lead to improved therapeutic outcomes in cancer treatment. Further research is also needed to explore the potential of this compound in the treatment of other diseases, such as inflammatory diseases and cardiovascular diseases.
Conclusion:
This compound is a complex chemical compound that has gained significant attention in the field of scientific research due to its potential in various applications. This compound has shown promising results in the treatment of cancer, inhibiting the activity of several kinases involved in cancer cell growth and proliferation. Additionally, this compound has several biochemical and physiological effects, including the inhibition of angiogenesis and induction of apoptosis in cancer cells. Further research is needed to explore the potential of this compound in the treatment of other diseases and to develop new derivatives with improved selectivity and potency for cancer cells.

Synthesis Methods

The synthesis of 2-[(2-cyanophenyl)sulfanyl]-N~1~-[4-(2-morpholino-2-oxoethoxy)phenyl]benzamide is a complex process that requires several steps. The synthesis begins with the reaction of 2-chloro-4-nitroaniline with thiourea, which results in the formation of 2-amino-4-nitrophenylthiourea. The next step involves the reduction of the nitro group to an amino group using palladium on carbon as a catalyst. The resulting compound is then reacted with 2-cyanophenylboronic acid in the presence of a palladium catalyst to form 2-[(2-cyanophenyl)sulfanyl]-4-nitroaniline. The final step involves the reaction of 2-[(2-cyanophenyl)sulfanyl]-4-nitroaniline with 4-(2-morpholino-2-oxoethoxy)benzoic acid in the presence of a coupling agent to form this compound.

Scientific Research Applications

2-[(2-cyanophenyl)sulfanyl]-N~1~-[4-(2-morpholino-2-oxoethoxy)phenyl]benzamide has shown promising results in scientific research for various applications. One of the most significant applications of this compound is in the treatment of cancer. Sorafenib, which is a drug derived from this compound, has been approved by the FDA for the treatment of advanced renal cell carcinoma and hepatocellular carcinoma. This drug works by inhibiting the activity of several kinases, including RAF kinase, VEGFR, and PDGFR, which are involved in the growth and proliferation of cancer cells.